Cas no 1561-07-5 (1-O-Dodecyl-rac-glycerol)

• Product Name: 1-O-Dodecyl-rac-glycerol
• CAS No: 1561-07-5
• MF: C₁₅H₃₂O₃
• MW: 260.41278553009
• MDL: MFCD00046763
• CID: 174536
• PubChem ID: 97774
• Update Time: 2025-11-01

1-O-Dodecyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(dodecyloxy)-
• 3-Dodecyloxypropane-1,2-diol
• 1-O-DODECYL-RAC-GLYCEROL
• 3-dodecoxypropane-1,2-diol
• J206.792G
• 3-(dodecyloxy)-1,2-propanediol
• 1-O-Dodecylglycerol
• NSC-38645
• DTXSID101315691
• NS00047663
• W-109680
• AKOS025243351
• 1,2-Propanediol, 3-(dodecyloxy)-
• 1-dodecyl glycerol ether
• UNII-7P8B67DIVI
• 3-(dodecyloxy)propane-1,2-diol
• NSC38645
• lauryl glyceryl ether
• SCHEMBL118176
• Q27268674
• rac-1-o-dodecylglycerol
• 3-Dodecyloxy-1,2-propanediol
• GLYCEROL 1-LAURYL ETHER
• GBXRUYNQDDTQQS-UHFFFAOYSA-N
• 4-OXAHEXADECANE-1,2-DIOL
• CHEBI:144943
• 1-LAURYL GLYCERYL ETHER, (+/-)-
• D-8821
• 7P8B67DIVI
• EINECS 216-334-7
• BP-29837
• CS-0185622
• GLYCEROL 1-DODECYL ETHER
• HY-W127386
• 1-Lauryl glyceryl ether
• 1-O-laurylglycerol
• 1561-07-5
• 1-MONODODECYLGLYCERYL ETHER
• NSC 38645
• 3-O-Dodecyl-sn-glycerol
• monododecyl glyceryl ether
• 1-O-Dodecyl-rac-glycerol

• MDL： MFCD00046763
• Inchi： 1S/C15H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-18-14-15(17)13-16/h15-17H,2-14H2,1H3
• InChI Key： GBXRUYNQDDTQQS-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 260.23526
• Monoisotopic Mass: 260.235
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.4
• Topological Polar Surface Area: 49.7A^2

Experimental Properties

• Color/Form: solid
• Density: 0.9±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 390.5±22.0 °C at 760 mmHg
• Flash Point: 190°C
• Refractive Index: 1.461
• PSA: 49.69
• LogP: 3.27710
• Solubility: Not determined
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

1-O-Dodecyl-rac-glycerol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols

Additional information on 1-O-Dodecyl-rac-glycerol

Professional Introduction to Compound with CAS No. 1561-07-5 and Product Name: 1-O-Dodecyl-rac-glycerol

Compound with the CAS number 1561-07-5 and the product name 1-O-Dodecyl-rac-glycerol represents a significant advancement in the field of biochemical research and pharmaceutical applications. This compound, characterized by its unique structural properties, has garnered considerable attention due to its potential in various scientific and industrial domains. The molecular structure of 1-O-Dodecyl-rac-glycerol, featuring a dodecyl chain attached to the glycerol backbone, imparts distinct physicochemical properties that make it a valuable candidate for multiple applications.

The 1-O-Dodecyl-rac-glycerol molecule exhibits a high degree of lipophilicity, which is attributed to the long hydrocarbon chain. This feature makes it particularly useful in formulations designed for transdermal delivery systems, where enhanced skin penetration is desired. Recent studies have highlighted its efficacy in improving the bioavailability of active pharmaceutical ingredients (APIs) when incorporated into lipid-based drug carriers. The compound's ability to form stable micelles and nanoparticles further enhances its utility in nanotechnology-driven drug delivery systems.

In the realm of biochemical research, 1-O-Dodecyl-rac-glycerol has been investigated for its role as an intermediate in synthesizing more complex glycosphingolipids. These glycosphingolipids are crucial components of cell membranes and are involved in various cellular signaling pathways. The structural similarity of 1-O-Dodecyl-rac-glycerol to natural glycerolipids allows it to serve as a precursor in the biosynthesis of these membrane components, facilitating research into cellular processes and potential therapeutic interventions.

Moreover, the compound's unique chemical properties have made it a subject of interest in materials science. Researchers have explored its potential as a surfactant and emulsifier in industrial applications, where its ability to reduce surface tension and stabilize emulsions is highly beneficial. The long hydrocarbon chain provides excellent solubilization properties for hydrophobic substances, making it an ideal candidate for formulating high-performance lubricants and coatings.

Recent advancements in biomedical research have also highlighted the therapeutic potential of 1-O-Dodecyl-rac-glycerol. Studies indicate that this compound can modulate lipid metabolism and enhance the absorption of fat-soluble vitamins. Its incorporation into nutritional supplements has shown promise in improving overall metabolic health, particularly in conditions related to lipid dysregulation. The compound's ability to interact with lipid transport proteins has opened new avenues for developing treatments for metabolic disorders such as obesity and type 2 diabetes.

The pharmaceutical industry has been particularly keen on exploring the applications of 1-O-Dodecyl-rac-glycerol in drug formulation. Its compatibility with various solvent systems and its stability under different pH conditions make it an excellent excipient for oral and injectable formulations. Researchers have demonstrated its effectiveness in enhancing the solubility of poorly water-soluble drugs, thereby improving their bioavailability and therapeutic efficacy. Additionally, its biocompatibility and low toxicity profile make it a safe choice for clinical applications.

In conclusion, 1-O-Dodecyl-rac-glycerol represents a versatile compound with broad applications across multiple scientific and industrial domains. Its unique structural properties, coupled with its functional versatility, make it an indispensable tool in biochemical research, pharmaceutical development, and materials science. As ongoing research continues to uncover new applications and benefits, the significance of this compound is set to grow further, solidifying its role as a cornerstone in modern scientific innovation.